2-(1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile

• IUPAC Name: 2-[2-(difluoromethyl)-5-thiophen-3-ylpyrazol-3-yl]acetonitrile
• InChI: InChI=1S/C10H7F2N3S/c11-10(12)15-8(1-3-13)5-9(14-15)7-2-4-16-6-7/h2,4-6,10H,1H2
• InChI Key: HOPGQVMCKISFMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=NN(C(=C2)CC#N)C(F)F
• Molecular Formula: C10H7F2N3S
• Molecular Weight: 239.25 g/mol

Description

Synthesis Analysis

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Scientific Research Applications

Solvent Applications in Separation Processes

The compound 2-(1-(difluoromethyl)-3-(thiophen-3-yl)-1H-pyrazol-5-yl)acetonitrile might be related to the field of solvent applications, particularly in separation processes. A study by Domańska, Wlazło, and Karpińska (2016) discussed the use of ionic liquids as solvents for separation, highlighting their effectiveness in separating alkenes from alkanes. This research could be relevant when considering the solubility and interaction of similar compounds in ionic liquids for separation purposes (Domańska, Wlazło, & Karpińska, 2016).

Role in Chemical Inhibition and Metabolism Studies

The specificity and reactivity of compounds like this compound can be crucial in studying enzyme inhibition, particularly cytochrome P450 isoforms. Khojasteh et al. (2011) reviewed the selectivity of chemical inhibitors against these isoforms, which are pivotal in drug metabolism. Such compounds could potentially act as selective inhibitors, contributing to the understanding of drug-drug interactions and metabolism pathways (Khojasteh, Prabhu, Kenny, Halladay, & Lu, 2011).

Antifungal Activity and SAR Analysis

In the context of antifungal research, the structural features of this compound could be explored for developing new antifungal agents. Kaddouri et al. (2022) conducted a review of small molecules against Fusarium oxysporum, analyzing structure-activity relationships (SAR) and pharmacophore predictions. The analysis of such compounds could lead to the identification of novel antifungal pharmacophores and contribute to the fight against plant diseases (Kaddouri, Benabbes, Ouahhoud, Abdellattif, Hammouti, & Touzani, 2022).

Carcinogenicity Studies of Analogues

Research on thiophene analogues, such as those structurally related to this compound, has been explored in the context of potential carcinogenicity. Ashby et al. (1978) synthesized and evaluated thiophene analogues of known carcinogens for their carcinogenic potential, contributing to the understanding of how structural changes affect biological activity. Such studies could provide insights into the safety and environmental impact of related compounds (Ashby, Styles, Anderson, & Paton, 1978).